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Compound of Interest

Compound Name: 2-Chloro-5-methoxyaniline

Cat. No.: B1294355 Get Quote

An In-depth Technical Guide to the Hazards and Safety Precautions for Handling 2-Chloro-5-
methoxyaniline

This guide provides comprehensive safety information, handling procedures, and hazard data

for 2-Chloro-5-methoxyaniline (CAS No: 2401-24-3), intended for researchers, scientists, and

professionals in drug development and other laboratory settings.

Chemical Identification and Physical Properties
2-Chloro-5-methoxyaniline, also known as 6-Chloro-m-anisidine, is an organic compound

used as an intermediate in the synthesis of dyes and active pharmaceutical ingredients (APIs).

[1]

Table 1: Physical and Chemical Properties of 2-Chloro-5-methoxyaniline
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Property Value Source

Molecular Formula C₇H₈ClNO [1][2]

Molecular Weight 157.60 g/mol [3]

Appearance

Brown - Grey low melting solid

or liquid; Clear pale yellow to

pale orange to brown liquid.

[2][4]

Physical State Low melting solid or Liquid. [4]

Melting Point 23 - 27 °C / 73.4 - 80.6 °F [4]

Boiling Point
135 - 137 °C / 275 - 278.6 °F

@ 12 mmHg
[4]

Density 1.261 g/mL at 25 °C [5]

Flash Point > 110 °C / > 230 °F [4]

Refractive Index n20/D 1.588 [5]

Solubility Slightly soluble in water. [6]

Hazard Identification and GHS Classification
2-Chloro-5-methoxyaniline is classified as a hazardous chemical by the 2012 OSHA Hazard

Communication Standard (29 CFR 1910.1200).[4][7] The signal word for this chemical is

"Warning".[4]

Table 2: GHS Hazard Classification
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Classification Category Hazard Statement

Acute Oral Toxicity Category 4
H302: Harmful if swallowed.[4]

[8]

Acute Dermal Toxicity Category 4
H312: Harmful in contact with

skin.[4][8]

Acute Inhalation Toxicity Category 4 H332: Harmful if inhaled.[8]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[4]

[8]

Serious Eye Damage/Irritation Category 2 / 2A
H319: Causes serious eye

irritation.[4][8][9]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[4][8]

The primary target organ for single-exposure toxicity is the respiratory system.[4][7]

Safe Handling and Exposure Control
Proper handling and the use of engineering controls and personal protective equipment (PPE)

are critical to minimize risk.

Engineering Controls
Ventilation: Work should be conducted in a well-ventilated area, preferably under a chemical

fume hood.[4][7]

Safety Stations: Ensure that eyewash stations and safety showers are located close to the

workstation.[7]

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE for the specific tasks

being performed.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale and Source

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[7][8]

To prevent eye contact which

can cause serious irritation.

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[4][7] A

complete suit protecting

against chemicals is

recommended.[9]

To prevent skin irritation and

absorption. Harmful in contact

with skin.

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[4]

[7]

To prevent respiratory tract

irritation. Harmful if inhaled.

Handling and Storage
Handling: Do not get in eyes, on skin, or on clothing. Avoid ingestion and inhalation.[4] Wash

hands and any exposed skin thoroughly after handling.[4]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][7] Store

locked up.[8][10]

Incompatible Materials: Strong oxidizing agents and acids.[4]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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